Cas no 357405-31-3 (1-Propanone,3-chloro-1-(5-isoxazolyl)-(9CI))

• Product Name: 1-Propanone,3-chloro-1-(5-isoxazolyl)-(9CI)
• CAS No: 357405-31-3
• MF: C₆H₆ClNO₂
• MW: 159.570340633392
• CID: 920639
• PubChem ID: 22489125
• Update Time: 2025-04-19

1-Propanone,3-chloro-1-(5-isoxazolyl)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1-Propanone,3-chloro-1-(5-isoxazolyl)-(9CI)
• 3-chloro-1-(isoxazol-5-yl)propan-1-one
• DB-268722
• AKOS006374314
• SCHEMBL6490677
• 357405-31-3
• 1-Propanone, 3-chloro-1-(5-isoxazolyl)-

• Inchi： 1S/C6H6ClNO2/c7-3-1-5(9)6-2-4-8-10-6/h2,4H,1,3H2
• InChI Key： XTMFISXDSXYCFX-UHFFFAOYSA-N
• SMILES： ClCCC(C1=CC=NO1)=O

Computed Properties

• Exact Mass: 159.00878
• Monoisotopic Mass: 159.0087061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.1